Cas no 255-37-8 (1,4-Benzodioxin)

1,4-Benzodioxin structure
1,4-Benzodioxin structure
Product Name:1,4-Benzodioxin
CAS No:255-37-8
MF:C8H6O2
MW:134.13204240799
CID:281488
PubChem ID:136071
Update Time:2025-04-19

1,4-Benzodioxin Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin
    • 1,4-benzodioxine
    • SCHEMBL121647
    • benzo-p-dioxin
    • NS00122010
    • 255-37-8
    • WSY46NQ4T6
    • Q3824999
    • Benzo[1,4]dioxine
    • DTXSID3021489
    • AKOS006371990
    • UNII-WSY46NQ4T6
    • Inchi: 1S/C8H6O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
    • InChI Key: HPARLNRMYDSBNO-UHFFFAOYSA-N
    • SMILES: O1C=COC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 134.03678
  • Monoisotopic Mass: 134.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 177.9°Cat760mmHg
  • Flash Point: 62.9°C
  • Refractive Index: 1.57
  • PSA: 18.46

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